
2-Norbornaneacetic acid molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Norbornaneacetic acid

Cat. No.: B085479 Get Quote

An In-depth Technical Guide to 2-Norbornaneacetic Acid

For researchers, scientists, and drug development professionals, a precise understanding of

chemical compounds is paramount. This guide provides core technical information on 2-
Norbornaneacetic acid, a bicyclic organic compound.

Core Molecular Data
2-Norbornaneacetic acid, also known as Bicyclo[2.2.1]heptane-2-acetic acid, is a derivative of

norbornane.[1][2] Its fundamental molecular properties are essential for a variety of research

applications, including its use in the study of synthesis and antibacterial activities of other

compounds.

Physicochemical Properties
The key quantitative data for 2-Norbornaneacetic acid are summarized in the table below for

ease of reference and comparison.
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Property Value Source

Molecular Formula C₉H₁₄O₂ NIST[1][2], Sigma-Aldrich

Molecular Weight 154.21 g/mol Sigma-Aldrich

154.2063 g/mol NIST[1][2]

CAS Registry Number 1007-01-8 NIST[1][2], Sigma-Aldrich

Density 1.065 g/mL at 25 °C Sigma-Aldrich

Boiling Point 107-108 °C at 3 mmHg Sigma-Aldrich

Refractive Index n20/D 1.4827 Sigma-Aldrich

Structural and Identification Data
The unique bicyclic structure of 2-Norbornaneacetic acid dictates its chemical reactivity and

physical properties. For unambiguous identification, several standard chemical identifiers are

used.

Logical Relationship for 2-Norbornaneacetic Acid Identification

2-Norbornaneacetic Acid

Molecular Formula
C₉H₁₄O₂

Molecular Weight
~154.21 g/mol

CAS Number
1007-01-8

IUPAC Name
Bicyclo[2.2.1]heptane-2-acetic acid

Click to download full resolution via product page

Caption: Identification properties of 2-Norbornaneacetic acid.

Experimental Protocols
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Detailed experimental protocols for specific applications of 2-Norbornaneacetic acid are

highly dependent on the research context. One cited application involves its use in studying the

synthesis and antibacterial activity of triazolyl oxazolidinones. A typical experimental workflow

for such a study would likely involve the following general stages.

General Experimental Workflow

Synthesis Starting Material
(2-Norbornaneacetic acid)

Chemical Modification
(e.g., Esterification, Amidation)

Reaction with Triazole Precursors

Formation of Triazolyl Oxazolidinones

Purification & Characterization
(e.g., NMR, Mass Spec)

Antibacterial Activity Assay

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and testing.

A detailed protocol would require specific reagent quantities, reaction conditions (temperature,

time, catalysts), and precise analytical methods which should be referenced from peer-
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reviewed literature for replication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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